• Chlorodiisobutyloctadecylsilane
    • Cat. No.:
    • B063175
    • CAS No.:
    • 162578-86-1
    • Molecular Formula:
    • C26H55ClSi
    • Molecular Weight:
    • 431.3 g/mol
    Description
    Chlorodiisobutyloctadecylsilane is a useful research compound. Its molecular formula is C26H55ClSi and its molecular weight is 431.3 g/mol. The purity is usually 95%.
    The exact mass of the compound Chlorodi...
  • Benzyl N-(4-aminobutyl)carbamate hydrochloride
    • Cat. No.:
    • B103400
    • CAS No.:
    • 18807-73-3
    • Molecular Formula:
    • C12H19ClN2O2
    • Molecular Weight:
    • 258.74 g/mol
    Description
    Benzyl N-(4-aminobutyl)carbamate hydrochloride is a useful research compound. Its molecular formula is C12H19ClN2O2 and its molecular weight is 258.74 g/mol. The purity is usually 95%.
    The exact mass of the...
  • N-Z-1,5-pentanediamine hydrochloride
    • Cat. No.:
    • B554899
    • CAS No.:
    • 18807-74-4
    • Molecular Formula:
    • C13H21ClN2O2
    • Molecular Weight:
    • 272.77 g/mol
    Description
    N-Z-1,5-pentanediamine hydrochloride, also known as N-Z-1,5-pentanediamine hydrochloride, is a useful research compound. Its molecular formula is C13H21ClN2O2 and its molecular weight is 272.77 g/mol. The puri...
  • (R)-2-(Boc-amino)-5-hexynoic acid
    • Cat. No.:
    • B595190
    • CAS No.:
    • 1217464-82-8
    • Molecular Formula:
    • C11H17NO4
    • Molecular Weight:
    • 227.26
    Description
    (R)-2-(Boc-amino)-5-hexynoic acid is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.
    BenchChem offers high-quality (R)-2-(Boc-am...
  • N3-L-Val-OH (CHA)
    • Cat. No.:
    • B1146781
    • CAS No.:
    • 1217462-63-9
    • Molecular Formula:
    • C₅H₉N₃O₂
    • Molecular Weight:
    • 143.14
    Description
    N3-L-Val-OH (CHA), also known as N3-L-Val-OH (CHA), is a useful research compound. Its molecular formula is C₅H₉N₃O₂ and its molecular weight is 143.14. The purity is usually 95%.
    BenchChem offers high-qual...
  • 3-Bromobenzenesulfonyl fluoride
    • Cat. No.:
    • B1374765
    • CAS No.:
    • 454-65-9
    • Molecular Formula:
    • C6H4BrFO2S
    • Molecular Weight:
    • 239.06 g/mol
    Description
    3-Bromobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H4BrFO2S and its molecular weight is 239.06 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Bromo...
  • PEG12-SATA (S-acetyl-PEG12-NHS ester)
    • Cat. No.:
    • B1379765
    • CAS No.:
    • 1334169-95-7
    • Molecular Formula:
    • C33H59NO17S
    • Molecular Weight:
    • 773.9 g/mol
    Description
    PEG12-SATA (S-acetyl-PEG12-NHS ester) is a useful research compound. Its molecular formula is C33H59NO17S and its molecular weight is 773.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PE...
  • 2-Bromobenzenesulfonyl fluoride
    • Cat. No.:
    • B1379804
    • CAS No.:
    • 1373232-47-3
    • Molecular Formula:
    • C6H4BrFO2S
    • Molecular Weight:
    • 239.06 g/mol
    Description
    2-Bromobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H4BrFO2S and its molecular weight is 239.06 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-Bromo...
  • BCN-exo-PEG2-NH2
    • Cat. No.:
    • B1380014
    • CAS No.:
    • Molecular Formula:
    • C17H28N2O4
    • Molecular Weight:
    • 324.4 g/mol
    Description
    BCN-exo-PEG2-NH2 is a useful research compound. Its molecular formula is C17H28N2O4 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BCN-exo-PEG2-NH2 suitabl...
  • dPEG(R)8-SATA
    • Cat. No.:
    • B1394930
    • CAS No.:
    • Molecular Formula:
    • C25H43NO13S
    • Molecular Weight:
    • 597.7 g/mol
    Description
    DPEG(R)8-SATA is a useful research compound. Its molecular formula is C25H43NO13S and its molecular weight is 597.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality dPEG(R)8-SATA suitable for...
© Copyright 2025 BenchChem. All Rights Reserved.